4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-4-phenylpiperidine-4-carbonitrile
• InChI: InChI=1S/C19H20N2O2S/c1-16-7-9-18(10-8-16)24(22,23)21-13-11-19(15-20,12-14-21)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3
• InChI Key: RQTVIKMRXYJTDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)(C#N)C3=CC=CC=C3
• Molecular Formula: C19H20N2O2S
• DSSTOX Substance ID: DTXSID80179243
• Molecular Weight: 340.4 g/mol
• CAS RN: 24476-55-9

Description

The compound "4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile" is a chemical entity that appears to be related to a class of compounds known for their central nervous system activity and potential therapeutic applications. While the provided papers do not directly discuss this specific compound, they do provide insights into similar structures and their synthesis, molecular structure, and chemical properties.

Synthesis Analysis

The synthesis of related compounds, such as 1-arylcyclohexylamines, has been explored for their potential as central nervous system depressants. For instance, 1-(1-Phenylcyclohexyl)piperidine was synthesized from 1-piperidinocyclohexanecarbonitrile by replacing the cyano group with a phenyl group using phenylmagnesium bromide . This method could potentially be adapted for the synthesis of "4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile" by modifying the substituents and reaction conditions accordingly.

Molecular Structure Analysis

The molecular structure of compounds similar to "4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile" has been studied using techniques such as single crystal X-ray diffraction. For example, the crystal structure of certain pyridine derivatives revealed that the central piperidine ring can adopt a twisted conformation . Such structural analyses are crucial for understanding the conformational preferences of the piperidine ring in the context of the entire molecule, which can influence its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The reactivity of piperidine-containing compounds can be inferred from studies where piperidine is used as a reagent. For instance, optically active 4-hydroxyalk-2-enenitriles were synthesized by reacting optically active 2-(p-chlorophenylsulfinyl)acetonitrile with aldehydes in the presence of piperidine . This suggests that piperidine can act as a catalyst or reactant in the formation of carbon-carbon and carbon-nitrogen bonds, which is relevant for the synthesis and modification of "4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile".

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can be diverse, depending on their specific substituents. For example, a series of 4-(phosphonoalkyl)- and 4-(phosphonoalkenyl)-2-piperidinecarboxylic acids were synthesized and evaluated for their activity at NMDA receptors, demonstrating the importance of the piperidine scaffold in medicinal chemistry . The properties of "4-Phenyl-1-(p-tolylsulphonyl)piperidine-4-carbonitrile" would likely be influenced by the presence of the phenyl and p-tolylsulphonyl groups, which could affect its solubility, stability, and biological activity.

Synthesis routes and methods

Procedure details

17.2 g (89.8 mmol) of 4-methylbenzenesulfonyl chloride dissolved in 150 mL of dichloromethane are added to a solution of 20 g (89.8 mmol) of 4-phenylpiperidine-4-carbonitrile and 28 mL of triethylamine in 200 mL of dichloromethane. The reaction mixture is stirred for 1 hour at room temperature. The reaction is stopped by adding 200 mL of water, and is then extracted with dichloromethane. The organic phases are combined and dried over sodium sulfate. The solvents are evaporated off and the residue is then taken up in diethyl ether and filtered off. 30.3 g of 4-phenyl-1-(toluene-4-sulfonyl)piperidin-4-carbonitrile in the form of a white powder are obtained in a yield of 99%.